Cas no 1807091-49-1 (Ethyl 2-cyano-4-methyl-5-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-4-methyl-5-(trifluoromethyl)phenylacetate
• CAS No: 1807091-49-1
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 5000937
• Update Time: 2025-06-10

Ethyl 2-cyano-4-methyl-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-methyl-5-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H12F3NO2/c1-3-19-12(18)6-9-5-11(13(14,15)16)8(2)4-10(9)7-17/h4-5H,3,6H2,1-2H3
• InChI Key： AUUVBTXYUBJTKB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=CC=1C)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-4-methyl-5-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-4-methyl-5-(trifluoromethyl)phenylacetate (CAS No. 1807091-49-1)

Ethyl 2-cyano-4-methyl-5-(trifluoromethyl)phenylacetate (CAS No. 1807091-49-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This ester derivative, characterized by its cyano and trifluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining an ethyl acetate moiety with a substituted phenyl ring, offers versatility in applications ranging from drug discovery to specialty chemicals.

The compound's CAS number 1807091-49-1 serves as a unique identifier, ensuring precise tracking in global chemical databases. Researchers and manufacturers frequently search for this identifier to access technical data, safety information, and supplier details. The presence of the trifluoromethyl group (-CF3) is particularly noteworthy, as it enhances the compound's metabolic stability and lipophilicity—properties highly sought after in modern medicinal chemistry. This feature aligns with current trends in drug design, where fluorinated compounds are prioritized for their improved bioavailability and target selectivity.

In the context of sustainability and green chemistry, Ethyl 2-cyano-4-methyl-5-(trifluoromethyl)phenylacetate has been explored as a building block for eco-friendly synthesis routes. Recent studies highlight its potential in catalytic reactions that minimize waste generation, addressing the growing demand for sustainable chemical processes. This aligns with industry shifts toward green solvents and atom-efficient methodologies, topics frequently queried in academic and industrial search engines.

The compound's cyano group (-CN) further expands its utility, enabling transformations into amines, carboxylic acids, or heterocycles through straightforward reactions. Such flexibility makes it a favorite among synthetic chemists working on high-value intermediates for APIs (Active Pharmaceutical Ingredients) or crop protection agents. Notably, its structural motif resembles fragments found in commercial agrochemicals, sparking interest in patent literature and R&D circles.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS 1807091-49-1, ensuring purity and consistency for end-users. Quality control protocols often reference these methods, reflecting the compound's role in precision-dependent applications. Additionally, computational chemists utilize its structural data for molecular modeling studies, leveraging its electron-withdrawing groups to predict reactivity in virtual screening pipelines.

Market trends indicate rising demand for fluorinated building blocks like this ester, driven by advancements in bioconjugation technologies and proteolysis-targeting chimeras (PROTACs). These cutting-edge therapies rely on tailored small molecules, positioning Ethyl 2-cyano-4-methyl-5-(trifluoromethyl)phenylacetate as a strategic asset in next-generation drug development. Searches for "fluorine in drug design" or "multifunctional synthons" often intersect with discussions about this compound.

Storage and handling guidelines for 1807091-49-1 emphasize standard laboratory practices, with recommendations to maintain stability under inert atmospheres and controlled temperatures. Such precautions are typical for sensitive intermediates and resonate with queries about "chemical storage best practices" in research forums. Suppliers typically provide technical bulletins detailing these aspects, catering to both academic and industrial clients.

In summary, Ethyl 2-cyano-4-methyl-5-(trifluoromethyl)phenylacetate (CAS No. 1807091-49-1) represents a convergence of innovation and practicality in synthetic chemistry. Its structural features align with contemporary needs in life sciences and material engineering, while its synthetic accessibility supports scalable production. As interdisciplinary research expands, this compound is poised to remain a focal point in discussions about functional group compatibility, process optimization, and molecular diversification strategies.